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chlorophenyl)-

CAS No.: 23195-59-7

Cat. No.: B1293859

Get Quote

For Researchers, Scientists, and Drug Development Professionals

The 1,2,4-triazole nucleus is a cornerstone in the development of a wide array of therapeutic

agents, demonstrating a broad spectrum of pharmacological activities.[1][2][3][4] The

introduction of a chlorophenyl substituent to this versatile scaffold has been a strategic focus in

medicinal chemistry, aiming to enhance potency and modulate biological effects. This guide

provides a comparative analysis of the biological activities of various chlorophenyl-substituted

triazole derivatives, supported by experimental data from recent literature. The primary

activities explored include antifungal, antibacterial, and anticancer effects, offering a valuable

resource for researchers in drug discovery and development.

Antifungal Activity
Chlorophenyl-substituted triazoles are potent antifungal agents, primarily acting through the

inhibition of cytochrome P450 14α-demethylase (CYP51).[1] This enzyme is crucial for the

conversion of lanosterol to ergosterol, an essential component of the fungal cell membrane.[1]
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[5] Disruption of ergosterol biosynthesis leads to altered membrane fluidity and integrity,

ultimately inhibiting fungal growth.[5]

Several studies have synthesized and evaluated novel chlorophenyl-substituted triazoles

against a range of pathogenic fungi. For instance, a series of 5-[2-(N,N-diethylsulfamoyl)-4,5-

dimethoxybenzyl]-4-(4-chlorophenyl)-1,2,4-triazole-3-thiones demonstrated notable in vitro

activity against various Aspergillus and Penicillium species.[1] Similarly, Schiff bases of 4-

(benzylideneamino)-5-phenyl-4H-1,2,4-triazole-3-thiol, including chlorophenyl derivatives, have

shown strong antifungal effects against Microsporum gypseum, with some compounds

exhibiting activity superior to the standard drug ketoconazole.[6]

Table 1: Comparative Antifungal Activity of Chlorophenyl-Substituted Triazoles (MIC in µg/mL)
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Compound/De
rivative

Aspergillus
flavus

Aspergillus
niger

Microsporum
gypseum

Reference
Compound(s)

5-[2-(N,N-

diethylsulfamoyl)

-4,5-

dimethoxybenzyl]

-4-(4-

chlorophenyl)-1,2

,4-triazole-3-

thione

- - - -

4-(4-

chlorobenzyliden

eamino)-5-

phenyl-4H-1,2,4-

triazole-3-thiol

(5e)

Not Tested Not Tested > Ketoconazole Ketoconazole

4-(2,4-

dichlorobenzylide

neamino)-5-

phenyl-4H-1,2,4-

triazole-3-thiol

(5b)

Not Tested Not Tested > Ketoconazole Ketoconazole

4-(2,4-

dichlorobenzylide

neamino)-5-(2,4-

dichlorophenyl)-4

H-1,2,4-triazole-

3-thiol (5j)

Not Tested Not Tested > Ketoconazole Ketoconazole

Note: Specific MIC values were not consistently provided in a comparable format across all

studies, hence a qualitative comparison is presented where necessary.

Antibacterial Activity
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The antibacterial potential of chlorophenyl-substituted triazoles has also been extensively

investigated. These compounds have shown efficacy against both Gram-positive and Gram-

negative bacteria.[7][8] For example, derivatives of 4-(4-bromophenyl)-5-(4-chlorophenyl)-2,4-

dihydro-3H-1,2,4-triazole-3-thione were found to be particularly active against Gram-positive

strains like Bacillus subtilis.[8] Another study highlighted that 4-chlorophenyl triazoles with a 4-

chloro substituent on a benzothiazole ring exhibited potent antitubercular activity.[7]

Table 2: Comparative Antibacterial Activity of Chlorophenyl-Substituted Triazoles (MIC in

µg/mL)
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Compound/De
rivative

Staphylococcu
s aureus

Bacillus
subtilis

Escherichia
coli

Reference
Compound(s)

Derivatives of 4-

(4-

bromophenyl)-5-

(4-

chlorophenyl)-2,4

-dihydro-3H-

1,2,4-triazole-3-

thione with

pyrrolidinyl

substituent

- 31.25 Not Active
Cefuroxime,

Ampicillin

4-(4-

chlorobenzyliden

eamino)-5-

phenyl-4H-1,2,4-

triazole-3-thiol

(5e)

> Streptomycin Not Tested Not Active Streptomycin

4-(2,4-

dichlorobenzylide

neamino)-5-

phenyl-4H-1,2,4-

triazole-3-thiol

(5b)

> Streptomycin Not Tested Not Active Streptomycin

4-(2,4-

dichlorobenzylide

neamino)-5-(2,4-

dichlorophenyl)-4

H-1,2,4-triazole-

3-thiol (5j)

> Streptomycin Not Tested Not Active Streptomycin

Anticancer Activity
Triazole derivatives, including those with chlorophenyl substitutions, have emerged as

promising candidates in cancer therapy.[9][10][11] Their mechanisms of action are diverse and
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can involve the inhibition of key enzymes in cancer-related pathways.[9] For instance, certain

6-(substituted aryl)-4-(3,5-diphenyl-1H-1,2,4-triazol-1-yl)-1,6-dihydropyrimidine-2-thiol

compounds, where the aryl group is a 4-chlorophenyl moiety, were found to be active against

non-small cell lung cancer cell lines.[11] Furthermore, triazolo-thiadiazole derivatives containing

a 4-chlorophenyl group have been investigated for their anticancer properties and their ability

to inhibit AKT1 and AKT2 activation.[12]

Table 3: Comparative Anticancer Activity of Chlorophenyl-Substituted Triazoles (IC50 in µM)

Compound/De
rivative

MCF-7 (Breast
Cancer)

HCT-116
(Colon
Carcinoma)

HepG2 (Liver
Carcinoma)

A549 (Lung
Cancer)

6-(4-

chlorophenyl)-4-

(3,5-diphenyl-1H-

1,2,4-triazol-1-

yl)-1,6-

dihydropyrimidin

e-2-thiol

- - - Active

2-((6-(4-

chlorophenyl)-

[1,2,4]triazolo[3,4

-b]

[1,3,4]thiadiazol-

3-yl)methyl)-N,N-

diethyl-4,5-

dimethoxybenze

nesulfonamide

- - - -

Note: Quantitative data for direct comparison is limited in the reviewed literature. "Active"

indicates reported activity without specific IC50 values.
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In Vitro Antifungal Susceptibility Testing (Broth
Microdilution Method)

Preparation of Fungal Inoculum: Fungal strains are cultured on an appropriate medium (e.g.,

Sabouraud Dextrose Agar) at a suitable temperature until sporulation. Spores are then

harvested and suspended in sterile saline containing a surfactant (e.g., Tween 80) to create

a homogenous suspension. The suspension is adjusted to a specific concentration (e.g.,

10^4 to 10^5 CFU/mL) using a spectrophotometer or hemocytometer.

Preparation of Test Compounds: The chlorophenyl-substituted triazole derivatives and

reference antifungal agents are dissolved in a suitable solvent (e.g., DMSO) to create stock

solutions. Serial two-fold dilutions are then prepared in a 96-well microtiter plate using a

culture medium (e.g., RPMI-1640).

Inoculation and Incubation: Each well is inoculated with the prepared fungal suspension. The

microtiter plates are then incubated at an appropriate temperature (e.g., 35°C) for a specified

period (e.g., 24-48 hours).

Determination of Minimum Inhibitory Concentration (MIC): The MIC is determined as the

lowest concentration of the compound that causes a significant inhibition of fungal growth

(e.g., ≥80% inhibition) compared to the growth control. This is typically assessed visually or

by measuring absorbance with a microplate reader.

In Vitro Antibacterial Susceptibility Testing (Disc
Diffusion Assay)

Preparation of Bacterial Inoculum: A few colonies of the test bacteria are transferred to a

tube of sterile broth and incubated to achieve a turbidity equivalent to a 0.5 McFarland

standard (approximately 1.5 x 10^8 CFU/mL).

Inoculation of Agar Plates: A sterile cotton swab is dipped into the bacterial suspension and

used to evenly inoculate the entire surface of a Mueller-Hinton agar plate.

Application of Test Compounds: Sterile filter paper discs (6 mm in diameter) are impregnated

with a known concentration of the chlorophenyl-substituted triazole derivatives. The discs are

then placed onto the surface of the inoculated agar plates.
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Incubation: The plates are incubated at 37°C for 18-24 hours.

Measurement of Inhibition Zone: The antibacterial activity is determined by measuring the

diameter of the zone of inhibition (in mm) around each disc. A larger zone of inhibition

indicates greater antibacterial activity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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